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Compound of Interest

Compound Name: (S)-1-(4-Methoxyphenyl)ethanol

Cat. No.: B073567 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with (S)-1-(4-Methoxyphenyl)ethanol.
The following procedures are designed to ensure safe laboratory operations and proper

environmental stewardship.

Hazard Identification and Personal Protective
Equipment (PPE)
(S)-1-(4-Methoxyphenyl)ethanol is classified as a combustible liquid that can cause skin and

eye irritation, and may lead to respiratory irritation.[1] Adherence to proper PPE protocols is

mandatory to minimize exposure risks.

Recommended Personal Protective Equipment:

Hand Protection: Chemical-resistant gloves are required. Materials such as nitrile, butyl

rubber, or neoprene offer suitable protection against solvent exposure.[2] Always inspect

gloves for integrity before use and change them frequently, typically every 30 to 60 minutes,

or immediately if contamination is suspected.[3]

Eye and Face Protection: Chemical splash goggles are essential to protect against splashes

and vapors.[2] For operations with a higher risk of splashing, such as handling large

volumes, a face shield should be worn in addition to goggles.[2][3]
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Skin and Body Protection: A lab coat or a chemical-resistant gown with a closed front, long

sleeves, and tight-fitting cuffs should be worn to prevent skin contact.[3] Ensure appropriate

protective clothing is worn to prevent skin exposure.[4]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of vapors.[5] If ventilation is inadequate or there is

a risk of aerosol formation, a NIOSH-approved respirator should be used.[6]

Quantitative Safety Data
The following table summarizes key quantitative safety and physical property data for (S)-1-(4-
Methoxyphenyl)ethanol.

Property Value Source

Molecular Formula C9H12O2 TCI Chemicals[7], PubChem[1]

Molecular Weight 152.19 g/mol TCI Chemicals[7], PubChem[1]

Physical State Liquid
TCI Chemicals[7], Thermo

Fisher Scientific[8]

Appearance
Colorless to light yellow, clear

liquid

TCI Chemicals[7], Thermo

Fisher Scientific[8]

Boiling Point 122 °C at 8 mmHg TCI Chemicals[7]

Flash Point 108 °C TCI Chemicals[7]

Specific Gravity 1.08 (20/20) TCI Chemicals[7]

Operational and Disposal Plans
Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the work area is clean and uncluttered. Verify that a

chemical fume hood is functioning correctly. Assemble all necessary equipment and

materials, including (S)-1-(4-Methoxyphenyl)ethanol, reaction vessels, and measurement

tools.
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Donning PPE: Put on all required personal protective equipment as outlined above, ensuring

a proper fit.

Dispensing: Carefully open the container of (S)-1-(4-Methoxyphenyl)ethanol inside the

chemical fume hood. Use appropriate tools, such as a pipette or graduated cylinder, to

dispense the required amount. Avoid splashing.

Performing the Reaction/Procedure: Conduct all experimental work within the fume hood.

Keep the container of (S)-1-(4-Methoxyphenyl)ethanol sealed when not in use.

Temporary Storage: If temporary storage is necessary, keep containers tightly closed in a

dry, cool, and well-ventilated place, away from heat, sparks, and open flames.[5][8]

Decontamination: After use, decontaminate all equipment and surfaces that may have come

into contact with the chemical.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use PPE in the appropriate waste stream.

Disposal Plan:

Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.

Waste Collection: Collect all waste containing (S)-1-(4-Methoxyphenyl)ethanol, including

excess reagent, reaction byproducts, and contaminated materials (e.g., pipette tips, gloves),

in a designated and properly labeled hazardous waste container.

Waste Storage: Store the hazardous waste container in a designated, well-ventilated, and

secure area, away from incompatible materials.

Waste Disposal: Arrange for the disposal of the hazardous waste through a licensed disposal

company.[6] Do not dispose of (S)-1-(4-Methoxyphenyl)ethanol down the drain or in the

regular trash.

Experimental Workflow and Safety Logic
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The following diagram illustrates the logical workflow for safely handling (S)-1-(4-
Methoxyphenyl)ethanol, from initial preparation to final disposal.

Preparation
- Verify fume hood function

- Assemble materials

Don PPE
- Gloves, Goggles, Lab Coat

Chemical Handling (in Fume Hood)
- Dispense chemical
- Perform experiment

Temporary Storage
- Tightly sealed container
- Cool, dry, ventilated area

If needed

Decontamination
- Clean equipment and surfaces

Waste Collection
- Designated, labeled container

Doff PPE
- Proper removal sequence

Final Disposal
- Licensed disposal company
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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